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Compound of Interest

Compound Name: Grubbs Catalyst 2nd Generation

Cat. No.: B123246

Structural and Mechanistic Differences

The primary distinction between the first-generation (G1) and second-generation (G2) Grubbs
catalysts lies in their ligand architecture, which directly influences their stability and reactivity.
The G1 catalyst features two tricyclohexylphosphine (PCys) ligands bound to the ruthenium
center.[1][2] In the G2 catalyst, one of these PCys ligands is replaced by a more strongly
donating and bulkier N-heterocyclic carbene (NHC) ligand, typically 1,3-bis(2,4,6-
trimethylphenyl)-imidazolidinylidene (SIMes) or its unsaturated analogue (IMes).[1][3][4]

This substitution has profound mechanistic implications. The NHC ligand in G2 catalysts
enhances thermal stability and increases the lability of the remaining phosphine ligand.[3][4]
While G1 catalysts tend to initiate faster through phosphine dissociation, the G2 catalysts, once
initiated, exhibit a much higher affinity for the olefin substrate and are less prone to
deactivation, leading to greater overall activity and broader substrate scope.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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